Cas no 782-55-8 (3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone)

• Product Name: 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone
• CAS No: 782-55-8
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• MDL: MFCD03992419
• CID: 570240
• PubChem ID: 338981
• Update Time: 2025-05-21

3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Benzo[d]imidazol-2-yl)-1,1,1-trifluoropropan-2-one
• 2-Propanone,3-(1H-benzimidazol-2-yl)-1,1,1-trifluoro-
• 3-(1H-benzimidazol-2-yl)-1,1,1-trifluoropropan-2-one
• 3-(1H-BENZOIMIDAZOL-2-YL)-1,1,1-TRIFLUORO-PROPAN-2-ONE
• 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone
• CHEMBL60974
• 2-(3,3,3-trifluoroacetonyl)benzimidazole
• MFCD03992419
• 3-(1H-benzoimidazol-2-yl)-1,1,1-trifluoro-propan-2-one, AldrichCPR
• NSC-363862
• 3-(1H-1,3-benzodiazol-2-yl)-1,1,1-trifluoropropan-2-one
• HJYPHXMVQPUHIO-UHFFFAOYSA-N
• DTXSID30320723
• EN300-01416
• A914336
• Z85923419
• 782-55-8
• BS-36957
• HMS1587M20
• SR-01000243846-1
• Propan-2-one, 3-(1H-benzoimidazol-2-yl)-1,1,1-trifluoro-
• 3-(1H-1,3-BENZIMIDAZOL-2-YL)-1,1,1-TRIFLUOROACETONE
• AKOS000122265
• SR-01000243846
• NSC363862

• MDL： MFCD03992419
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)8(16)5-9-14-6-3-1-2-4-7(6)15-9/h1-4H,5H2,(H,14,15)
• InChI Key： HJYPHXMVQPUHIO-UHFFFAOYSA-N
• SMILES： FC(C(CC1=NC2C=CC=CC=2N1)=O)(F)F

Computed Properties

• Exact Mass: 228.05100
• Monoisotopic Mass: 228.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 2.23680

Additional information on 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone

Recent Advances in the Study of 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone (CAS: 782-55-8) in Chemical Biology and Pharmaceutical Research

3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone (CAS: 782-55-8) is a fluorinated benzimidazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential in drug discovery, with a focus on its unique physicochemical properties and reactivity profile.

One of the most notable advancements in the study of 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone is its role as a building block for the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the trifluoroacetone moiety of this compound has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. The study highlighted the importance of the benzimidazole core in stabilizing interactions with the ATP-binding site of CDKs.

In addition to its applications in kinase inhibition, 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone has been investigated for its potential in antimicrobial drug development. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that fluorinated benzimidazole derivatives, including this compound, displayed broad-spectrum activity against drug-resistant bacterial strains. The trifluoromethyl group was found to enhance membrane permeability, thereby improving the compound's efficacy against Gram-positive pathogens such as Staphylococcus aureus.

The synthetic versatility of 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone has also been a focal point of recent research. A 2022 study in Organic Letters detailed a novel one-pot synthesis method for this compound, leveraging microwave-assisted reactions to achieve higher yields and shorter reaction times. This methodological advancement is expected to facilitate the large-scale production of the compound for further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone derivatives. Issues such as metabolic stability and oral bioavailability are currently being addressed through structural modifications, as reported in a 2023 review in Chemical Reviews. The review emphasized the need for further in vivo studies to validate the therapeutic potential of these compounds.

In conclusion, 3-(1H-Benzimidazol-2-yl)-1,1,1-trifluoroacetone (CAS: 782-55-8) represents a valuable scaffold in modern drug discovery. Its applications span kinase inhibition, antimicrobial therapy, and beyond, with ongoing research aimed at overcoming existing limitations. The compound's unique chemical properties and synthetic accessibility position it as a promising candidate for future pharmaceutical development.